2-(4-tert-butyl-2,6-dimethylphenyl)acetamide
Overview
Description
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide, also known as TB-DMPA, is a chemical compound that has been studied extensively due to its potential applications in various scientific fields. It is a member of the tertiary amide family and has been used in a variety of organic synthesis methods, as well as for its potential medicinal and therapeutic benefits.
Scientific Research Applications
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide has been studied extensively for its potential applications in a variety of scientific fields. It has been used in organic synthesis methods, as a catalyst for chemical reactions, and as a potential therapeutic agent. It has also been used in the synthesis of pharmaceuticals, as an antioxidant, and as a corrosion inhibitor. In addition, this compound has been studied for its potential applications in the fields of biochemistry, pharmacology, and medical research.
Mechanism of Action
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are hormones that are involved in inflammation and pain. By inhibiting the activity of COX-2, this compound is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can inhibit the activity of certain enzymes, such as COX-2, which can lead to reduced inflammation and pain. In addition, it has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. It has also been shown to have anti-cancer properties, which may be useful in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide has several advantages for use in laboratory experiments. It is a relatively stable compound and can be synthesized in high yields. In addition, it is a relatively inexpensive compound and is readily available. However, there are some limitations to its use in laboratory experiments. It is a relatively large molecule, which can make it difficult to work with in small-scale experiments. In addition, it is a relatively toxic compound and should be handled with caution.
Future Directions
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide has potential applications in a variety of scientific fields, and there are many potential future directions for its use. One potential direction is its use as an antioxidant, which could help protect cells from damage caused by free radicals. In addition, it could be used as a therapeutic agent for the treatment of certain types of cancer. It could also be used in the synthesis of pharmaceuticals and other chemicals. Finally, it could be studied further for its potential to inhibit the activity of certain enzymes, such as COX-2, which could lead to reduced inflammation and pain.
Synthesis Methods
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide can be synthesized via a two-step process. The first step involves the reaction of 4-tert-butyl-2,6-dimethylphenol with acetic anhydride in the presence of a strong base such as sodium hydroxide. This reaction produces this compound in high yields. The second step involves the reaction of this compound with an acid such as hydrochloric acid to form the desired product. This reaction is usually performed in the presence of a catalyst such as p-toluenesulfonic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-tert-butyl-2,6-dimethylphenol", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "ammonium chloride", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Acetylation of 4-tert-butyl-2,6-dimethylphenol with acetic anhydride and sodium acetate in the presence of hydrochloric acid to yield 2-(4-tert-butyl-2,6-dimethylphenyl)acetate.", "Step 2: Hydrolysis of 2-(4-tert-butyl-2,6-dimethylphenyl)acetate with sodium hydroxide to yield 2-(4-tert-butyl-2,6-dimethylphenyl)acetic acid.", "Step 3: Conversion of 2-(4-tert-butyl-2,6-dimethylphenyl)acetic acid to 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide by reaction with ammonium chloride and ethyl acetate in the presence of water.", "Step 4: Purification of the crude product by recrystallization from a suitable solvent." ] } | |
CAS RN |
854632-38-5 |
Molecular Formula |
C14H21NO |
Molecular Weight |
219.32 g/mol |
IUPAC Name |
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide |
InChI |
InChI=1S/C14H21NO/c1-9-6-11(14(3,4)5)7-10(2)12(9)8-13(15)16/h6-7H,8H2,1-5H3,(H2,15,16) |
InChI Key |
LAYONLPJVOPBIW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1CC(=O)N)C)C(C)(C)C |
Purity |
95 |
Origin of Product |
United States |
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